Cas no 1822934-00-8 (2-(3-methyl-1,2-oxazol-5-yl)piperidine hydrochloride)

• Product Name: 2-(3-methyl-1,2-oxazol-5-yl)piperidine hydrochloride
• CAS No: 1822934-00-8
• MF: C₉H₁₅ClN₂O
• MW: 202.681201219559
• CID: 6847546
• PubChem ID: 20077074
• Update Time: 2025-06-14

2-(3-methyl-1,2-oxazol-5-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-piperidin-2-yl-1,2-oxazole;hydrochloride
• SCHEMBL9268819
• 2-(3-Methyl-5-isoxazolyl)piperidine hydrochloride
• EN300-8229929
• 3-Methyl-5-(piperidin-2-yl)isoxazole hydrochloride
• 1822934-00-8
• 2-(3-methyl-1,2-oxazol-5-yl)piperidine hydrochloride

• Inchi： 1S/C9H14N2O.ClH/c1-7-6-9(12-11-7)8-4-2-3-5-10-8;/h6,8,10H,2-5H2,1H3;1H
• InChI Key： VJKYUWVTUCDJII-UHFFFAOYSA-N
• SMILES： Cl.O1C(=CC(C)=N1)C1CCCCN1

Computed Properties

• Exact Mass: 202.0872908Da
• Monoisotopic Mass: 202.0872908Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1Ų

Additional information on 2-(3-methyl-1,2-oxazol-5-yl)piperidine hydrochloride

Comprehensive Overview of 2-(3-methyl-1,2-oxazol-5-yl)piperidine hydrochloride (CAS No. 1822934-00-8)

The compound 2-(3-methyl-1,2-oxazol-5-yl)piperidine hydrochloride (CAS No. 1822934-00-8) is a chemically synthesized molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, combining a piperidine ring with a 3-methyl-1,2-oxazole moiety, makes it a versatile intermediate for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting neurological and metabolic pathways, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel heterocyclic compounds like 2-(3-methyl-1,2-oxazol-5-yl)piperidine hydrochloride has surged, driven by advancements in high-throughput screening and computational chemistry. This compound's CAS No. 1822934-00-8 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability—a hot topic in modern drug formulation. Questions such as "How does 2-(3-methyl-1,2-oxazol-5-yl)piperidine hydrochloride interact with G-protein-coupled receptors?" or "What are its pharmacokinetic properties?" are commonly explored in scientific literature.

The synthesis of 2-(3-methyl-1,2-oxazol-5-yl)piperidine hydrochloride involves multi-step organic reactions, often leveraging catalytic cross-coupling techniques. Its oxazole-piperidine scaffold is structurally analogous to several FDA-approved drugs, sparking interest in its potential as a lead compound for new therapeutics. With the rise of AI-driven drug discovery, this molecule's CAS No. 1822934-00-8 is increasingly referenced in machine learning models predicting bioactivity, a trend dominating 2024's pharmaceutical innovation landscape.

From a regulatory standpoint, 2-(3-methyl-1,2-oxazol-5-yl)piperidine hydrochloride is classified as a non-hazardous research chemical, ensuring compliance with global safety standards. Its stability under ambient conditions makes it suitable for long-term storage, a practical advantage for laboratories. As the scientific community focuses on sustainable chemistry, efforts to optimize its synthesis using green solvents or microwave-assisted reactions are underway, addressing environmental concerns without compromising yield.

In conclusion, 2-(3-methyl-1,2-oxazol-5-yl)piperidine hydrochloride (CAS No. 1822934-00-8) represents a promising candidate for future pharmacological studies. Its structural features and adaptability to modern drug design methodologies position it at the forefront of medicinal chemistry innovation. As researchers continue to explore its full potential, this compound is poised to contribute significantly to breakthroughs in central nervous system disorders and metabolic disease treatments.